BENGHE Foundational & Exploratory

Check Availability & Pricing

Omeprazole sulfide-d3 chemical structure

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Omeprazole sulfide-d3

Cat. No.: B602696

Technical Guide: Omeprazole Sulfide-d3

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Omeprazole sulfide-
d3, a deuterated analog of an active metabolite of Omeprazole. It is primarily utilized as an
internal standard for the precise quantification of Omeprazole sulfide in various biological
matrices using mass spectrometry-based assays.[1][2][3] This guide details its chemical
structure, physicochemical properties, typical analytical methodologies, and its role in metabolic
studies. The information is intended to support professionals in drug metabolism,
pharmacokinetics, and analytical chemistry.

Chemical Identity and Physicochemical Properties

Omeprazole sulfide-d3 is the isotopically labeled version of Omeprazole sulfide, a key
metabolite of the proton pump inhibitor Omeprazole.[3][4] The deuterium labeling provides a
distinct mass signature, making it an ideal internal standard for bioanalytical studies.[3]

Data Summary

The key chemical and physical properties of Omeprazole sulfide-d3 are summarized in the
table below for easy reference and comparison.
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Property Value Citation(s)
2-[[(4-methoxy-3,5-
dimethylpyridin-2-

IUPAC Name yl)methyl]sulfanyl]-6- [5]
(trideuteriomethoxy)-1H-
benzimidazole
OMEP sulfide-d3, OMP

Synonyms sulfide-d3, Ufiprazole-d3, [1][2]
Pyrmetazole-d3

CAS Number 922730-98-1 [5161[71[8]

Molecular Formula C17H16D3N302S [11121161181191

Molecular Weight 332.4 g/mol [1][2]I5]

Exact Mass 332.13862827 Da [5]

Solid; Pale yellow or White to

Appearance ] [2][6][10]

off-white powder
] Typically =298%; =99%

Purity [11[2][6]
deuterated forms (d1-d3)
Soluble in Acetonitrile,

Solubility Chloroform, DMSO, DMF, [11[2][10]
Ethanol
INChI=1S/C17H19N302S/c1-
10-8-18-15(11(2)16(10)22-4)9-

InChl 23-17-19-13-6-5-12(21-3)7- [5]
14(13)20-17/h5-8H,9H2,1-
4H3,(H,19,20)/i3D3
XURCIPRUUASYLR-

InChlKey [5]
HPRDVNIFSA-N
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Chemical Structure and Synthesis
Chemical Structure

The chemical structure of Omeprazole sulfide-d3 consists of a benzimidazole ring linked to a
pyridine ring through a methylsulfanyl bridge. The deuterium atoms are located on the methoxy
group attached to the benzimidazole moiety.

Caption: 2D Chemical Structure of Omeprazole Sulfide-d3.

General Synthesis Pathway

Omeprazole sulfide is a key intermediate in the synthesis of Omeprazole.[10][11] The synthesis
generally involves the coupling of a substituted benzimidazole moiety with a substituted
pyridine moiety. The deuterated analog is synthesized by utilizing a deuterated starting
material, specifically 6-(methoxy-d3)-1H-benzimidazole-2-thiol.

6-(methoxy-d3)-1H-
benzimidazole-2-thiol
] Coupling Reaction Purification )
(Base-catalyzed nucleophilic substitution) CIEgrEEle St e
G—(chIoromethyl)—3,5—dimethyl

-4-methoxypyridine

Click to download full resolution via product page
Caption: General synthesis workflow for Omeprazole Sulfide-d3.

Experimental Protocols and Methodologies

Omeprazole sulfide-d3's primary application is as an internal standard (IS) for the
quantification of its non-labeled counterpart in biological samples by LC-MS or GC-MS.[1][2][3]
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Quantification of Omeprazole Sulfide using LC-MS/MS

This protocol outlines a general methodology for using Omeprazole sulfide-d3 as an internal
standard. Specific parameters must be optimized for the particular instrument and matrix.

Objective: To quantify Omeprazole sulfide in a plasma sample.
Materials:

e Blank plasma

o Omeprazole sulfide (analytical standard)

o Omeprazole sulfide-d3 (internal standard)

» Acetonitrile (ACN)

e Formic Acid

o Water (LC-MS grade)

e HPLC or UPLC system coupled to a tandem mass spectrometer (MS/MS)
Protocol:

e Preparation of Stock Solutions:

o Prepare a 1 mg/mL stock solution of Omeprazole sulfide and Omeprazole sulfide-d3 (1S)
in methanol or acetonitrile.

» Preparation of Calibration Standards and Quality Controls (QCs):

o Serially dilute the Omeprazole sulfide stock solution to prepare calibration standards at
various concentrations (e.g., 1-1000 ng/mL) by spiking into blank plasma.

o Prepare QC samples at low, medium, and high concentrations in the same manner.

o Sample Preparation (Protein Precipitation):
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[e]

To 100 pL of plasma sample (calibrator, QC, or unknown), add 20 uL of the IS working
solution (e.g., 500 ng/mL Omeprazole sulfide-d3).

[e]

Vortex briefly to mix.

o

Add 300 pL of cold acetonitrile to precipitate proteins.

[¢]

Vortex vigorously for 1 minute.

[¢]

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

[e]

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

e LC-MS/MS Analysis:
o LC Conditions (Example):
= Column: C18 column (e.g., 2.1 x 50 mm, 1.8 ym)
= Mobile Phase A: 0.1% Formic Acid in Water
» Mobile Phase B: 0.1% Formic Acid in Acetonitrile

» Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start
at 10% B, ramp to 90% B).

» Flow Rate: 0.4 mL/min
» Injection Volume: 5 pL
o MS/MS Conditions (Example):
» |onization Mode: Electrospray lonization Positive (ESI+)
= MRM Transitions: Monitor specific precursor-to-product ion transitions.
» Omeprazole Sulfide: e.g., m/z 330.4 — [product ion][12]

= Omeprazole Sulfide-d3 (IS): e.g., m/z 333.4 - [corresponding product ion][9]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b602696?utm_src=pdf-body
https://lcms.cz/labrulez-bucket-strapi-h3hsga3/720005103en_39be2acafd/720005103en.pdf
https://www.benchchem.com/product/b602696?utm_src=pdf-body
https://clearsynth.com/product/omeprazole-13c--d3-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» Optimize collision energy and other MS parameters for maximum signal intensity.

o Data Analysis:

o Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the
nominal concentration of the calibration standards.

o Use a weighted (e.g., 1/x?) linear regression to fit the curve.

o Determine the concentration of Omeprazole sulfide in the unknown samples by
interpolating their peak area ratios from the calibration curve.

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Sample Preparation

Plasma Sample

Spike with
Omeprazole sulfide-d3 (IS)

Protein Precipitation
(Cold Acetonitrile)

Centrifuge & Collect
Supernatant

Instrumental Analysis

Inject into
UPLC-MS/MS System
Chromatographic
Separation (C18)
Mass Spectrometric
Detection (MRM)
Data Processing

Peak Integration
Calculate Area Ratios
(Analyte / 1S)

Quantify using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantification using Omeprazole sulfide-d3 as an internal standard.
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Application and Biological Context
Primary Application

The primary role of Omeprazole sulfide-d3 is as a stable isotope-labeled internal standard.[3]
Its use is critical in pharmacokinetic studies that require accurate measurement of Omeprazole
sulfide concentrations over time following the administration of Omeprazole. Because it co-
elutes with the unlabeled analyte and behaves similarly during sample extraction and
ionization, it effectively corrects for matrix effects and variations in instrument response, leading
to high precision and accuracy.[13]

Biological Significance

Omeprazole is metabolized in the liver primarily by cytochrome P450 enzymes, specifically
CYP2C19 and CYP3A4.[14] Omeprazole sulfide is an active metabolite formed through this
process.[1][4] Understanding the formation and clearance of this metabolite is important for
evaluating the overall disposition of the parent drug. Omeprazole sulfide itself has been
reported to be a direct-acting inhibitor of CYP2C19.[10]

CYP450 Enzymes
(e.g., CYP2C19, CYP3A4)

Catalyzes

Omeprazole

Metabolism (Reduction)

Gmeprazole Sulfide]

Click to download full resolution via product page

Caption: Metabolic conversion of Omeprazole to Omeprazole Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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